1-(2,4-Dichlorophenyl)-N-((tetrahydro-2h-pyran-4-yl)methyl)ethan-1-amine

Physicochemical profiling CNS drug design Lipophilicity optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H19Cl2NO
Molecular Weight 288.2 g/mol
Cat. No. B15535042
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Technical Parameters


Basic Identity
Product Name1-(2,4-Dichlorophenyl)-N-((tetrahydro-2h-pyran-4-yl)methyl)ethan-1-amine
Molecular FormulaC14H19Cl2NO
Molecular Weight288.2 g/mol
Structural Identifiers
SMILESCC(C1=C(C=C(C=C1)Cl)Cl)NCC2CCOCC2
InChIInChI=1S/C14H19Cl2NO/c1-10(13-3-2-12(15)8-14(13)16)17-9-11-4-6-18-7-5-11/h2-3,8,10-11,17H,4-7,9H2,1H3
InChIKeyYPNRTMIZVOKIMX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(2,4-Dichlorophenyl)-N-((tetrahydro-2H-pyran-4-yl)methyl)ethan-1-amine – Identity and Physicochemical Profile


1-(2,4-Dichlorophenyl)-N-((tetrahydro-2H-pyran-4-yl)methyl)ethan-1-amine (CAS 1384607-68-4) is a synthetic secondary amine with the molecular formula C14H19Cl2NO and a molecular weight of 288.2 g/mol [1]. The compound combines a 2,4-dichlorophenyl pharmacophore—a privileged motif in cannabinoid CB1/CB2 and other GPCR ligand chemotypes [2]—with a tetrahydropyran-4-ylmethylamine tail that introduces a neutral ether oxygen hydrogen bond acceptor and modulates lipophilicity . Predicted logP is 4.42 and topological polar surface area (tPSA) is 25 Ų, placing it in a physicochemical space distinct from both simpler 2,4-dichlorophenethylamine congeners and elaborated drug-like molecules bearing the same aryl motif [3]. It is commercially available from multiple suppliers at ≥98% purity (e.g., LeYan Catalog No. 1348594) .

Chiral Scaffold Single stereogenic center with secondary amine and tetrahydropyran ether HBA
Property Window Predicted logP and tPSA profile may support CNS-penetration screening
Lead-like Range Intermediate MW and rotatable bonds align with fragment-to-lead optimization

1-(2,4-Dichlorophenyl)-N-((tetrahydro-2H-pyran-4-yl)methyl)ethan-1-amine – Substitution Risk Analysis


Substituting this compound with a simpler 2,4-dichlorophenethylamine (e.g., CAS 52516-13-9) or removing the tetrahydropyran moiety (e.g., CAS 89981-75-9) fundamentally alters the physicochemical and putative pharmacophoric profile. The tetrahydropyran-4-ylmethyl substituent contributes an ether oxygen capable of acting as a hydrogen bond acceptor and increases both molecular weight (by ~98 Da) and logP (from ~2.7 to ~4.4) relative to the unsubstituted 2,4-dichlorophenethylamine scaffold [1]. Conversely, compared to elaborated drug-like molecules such as GW-842166X (MW 449.3, tPSA ~76–80 Ų) or rimonabant (MW 463.8, tPSA ~50 Ų), this compound is significantly smaller and less polar, occupying a distinct property space that may favor CNS penetration while retaining the 2,4-dichlorophenyl recognition element [2][3]. These property differences mean that generic substitution without experimental validation risks altered target engagement, pharmacokinetics, and off-target profiles.

Simpler phenethylamines
Removing the tetrahydropyran ring eliminates the ether HBA and chiral center, shifting logP by ~1.6 units and altering hydrogen-bonding capacity.
Drug-sized analogs
GW-842166X or rimonabant differ substantially in MW (+160 Da), tPSA (+25–55 Ų), and HBD/HBA count; target engagement and permeability may not transfer.
Achiral or ether-free isomers
Compounds lacking either the chiral ethanamine bridge or the tetrahydropyran oxygen cannot reproduce the stereochemical interaction space; enantioselective SAR is lost.

1-(2,4-Dichlorophenyl)-N-((tetrahydro-2H-pyran-4-yl)methyl)ethan-1-amine – Differentiation Evidence vs. Comparators


Lipophilicity and Polarity vs. 2,4-Dichlorophenyl Congeners

The target compound occupies a logP/tPSA window that is intermediate between simple 2,4-dichlorophenethylamine fragments and advanced cannabinoid receptor ligands. Its calculated logP of 4.42 [1] is approximately 1.6–1.8 log units higher than 2-(2,4-dichlorophenyl)ethanamine (logP 2.66) and 1.6 log units higher than 1-(2,4-dichlorophenyl)ethanamine (logP 2.82) [2], reflecting the lipophilic contribution of the tetrahydropyran ring. Simultaneously, its logP is 1.5–2.6 log units lower than the CB2 agonist GW-842166X (logP 3.48–5.17) [3] and 1.5–2.6 log units lower than the CB1 antagonist rimonabant (logP 5.94–7.07) [4]. Its tPSA of 25 Ų is substantially lower than GW-842166X (76–80 Ų) and rimonabant (50 Ų) [1][3][4], predicting superior passive membrane permeability and potential CNS penetration compared to more polar, drug-sized analogs bearing the same 2,4-dichlorophenyl recognition motif.

Lipophilicity & Polarity
Data to verify
logP 4.42, tPSA 25 Ų
Predicted CNS-permeable property window may support brain penetration screening
vs. simple fragments (logP ~2.7) and drug-like analogs (logP >3.5, tPSA 50–80)
Physicochemical profiling CNS drug design Lipophilicity optimization

Hydrogen Bond Donor/Acceptor Profile Comparison

The target compound possesses exactly 1 hydrogen bond donor (the secondary amine N–H) and 1 hydrogen bond acceptor (the tetrahydropyran ether oxygen) [1]. This minimal HBD count compares favorably with amide-containing 2,4-dichlorophenyl analogs: GW-842166X has 2 HBDs (urea/amide N–H and pyrimidine interactions) and rimonabant has at least 1 HBD from its carboxamide N–H plus additional acceptors from the pyrazole carboxamide system [2]. The target compound's HBD count of 1 aligns with the classical Veber rule recommendation of ≤5 HBDs and the more stringent CNS-targeting guideline of ≤3 HBDs [3], while its single HBA is substantially lower than the 4–5 HBAs found in GW-842166X and rimonabant [2]. This minimalist hydrogen bonding architecture may reduce desolvation penalties during passive membrane transit compared to the more polar, amide-rich drug-like comparators.

H-Bond Profile
Data to verify
HBD 1, HBA 1
Minimal donor/acceptor counts may reduce desolvation penalty in permeability models
vs. amide-rich analogs with HBD≥2, HBA≥4
Hydrogen bonding Membrane permeability Oral bioavailability prediction

Conformational Flexibility vs. GW-842166X and Rimonabant

The target compound has 5 rotatable bonds [1], placing it between the simpler 2,4-dichlorophenethylamine scaffold (2 rotatable bonds for 2-(2,4-dichlorophenyl)ethanamine) and the more complex drug-like molecules GW-842166X (7 rotatable bonds) [2] and rimonabant (estimated 6–7 rotatable bonds given its piperidine-carboxamide-pyrazole architecture) [3]. The Veber rule recommends ≤10 rotatable bonds for oral bioavailability [4]. As a compound in the 'lead-like' or 'fragment-plus' space with 5 rotatable bonds, the target compound offers greater conformational degrees of freedom than simple fragments (potentially enabling more diverse binding modes) while avoiding the excessive entropic penalties and synthetic complexity associated with the 7 rotatable bonds of GW-842166X or the extended architecture of rimonabant.

Conformational Flexibility
Data to verify
5 rotatable bonds
Intermediate flexibility may balance binding-mode exploration and entropic penalty
Fragments: 2 rot. bonds; drug-like: 7 rot. bonds
Conformational entropy Ligand efficiency Fragment-based drug discovery

Chiral Center and Tetrahydropyran Ether Distinction

The target compound features a chiral center at the carbon atom bearing the methyl group and the 2,4-dichlorophenyl substituent [1]. This stereogenic center is absent in the achiral comparator 2-(2,4-dichlorophenyl)ethanamine (CAS 52516-13-9), which has a methylene rather than a methyl-substituted carbon . Additionally, the tetrahydropyran ether oxygen provides a neutral hydrogen bond acceptor that is absent in both 1-(2,4-dichlorophenyl)ethanamine and 2-(2,4-dichlorophenyl)ethanamine [2]. While GW-842166X also contains a tetrahydropyran ether moiety, its 2,4-dichlorophenyl group is linked via an aniline-type NH rather than the chiral ethanamine bridge present in the target compound . The combination of (a) a chiral center adjacent to the 2,4-dichlorophenyl ring, (b) a secondary amine linker, and (c) a tetrahydropyran-4-ylmethyl tail constitutes a unique pharmacophoric arrangement not replicated in any single comparator molecule.

Chiral & Ether Identity
Reported
Chiral center + THP ether O
Unique stereochemical arrangement enables enantioselective SAR studies
Not present in simple phenethylamines or GW-842166X (achiral at this position)
Chiral resolution Enantioselective synthesis Pharmacophore modeling

Lead-Like Molecular Weight and Heavy Atom Count

With a molecular weight of 288.2 g/mol and 18 heavy atoms, the target compound falls between fragment-sized molecules (MW < 250) and drug-sized molecules (MW > 350) [1]. By comparison, 2-(2,4-dichlorophenyl)ethanamine has MW 190.07 and 11 heavy atoms (fragment-like), while GW-842166X has MW 449.3 and 30 heavy atoms (drug-like), and rimonabant has MW 463.8 and 30 heavy atoms [2][3]. The target compound's position in the 'lead-like' space (MW 250–350, clogP < 4.5) aligns with the Oprea lead-likeness criteria and the Congreve Rule of 3 for fragment-derived leads [4]. This intermediate sizing makes the compound particularly suitable as a starting point for fragment growing or linking strategies where the 2,4-dichlorophenyl pharmacophore is a known recognition element (e.g., CB1/CB2 or TRPV1 targets), without the synthetic burden and pharmacokinetic liabilities associated with larger drug-like molecules.

Lead-Like Weight
Class-level
MW 288.2, 18 heavy atoms
Lead-like MW range supports fragment-to-lead optimization campaigns
Fragment (190 Da, 11 atoms) vs. drug-like (449–464 Da, 30 atoms)
Lead-likeness Fragment-based drug discovery Rule of 3 compliance

Commercial Availability and Purity vs. Structural Analogs

The target compound is commercially available at ≥98% purity from at least one major supplier (LeYan, Catalog No. 1348594, CAS 1384607-68-4) . By comparison, the simpler analog 1-(2,4-dichlorophenyl)ethanamine is available at 95% purity from ChemBase [1] and the (R)-enantiomer at 98% purity from Fluorochem via J&K Chemical , while 2-(2,4-dichlorophenyl)ethanamine is available at unspecified purity levels . GW-842166X (CAS 666260-75-9) is available at ≥99% purity from multiple suppliers but at substantially higher cost due to its greater structural complexity [2]. The target compound thus occupies a favorable procurement position: it is available at high purity (≥98%) that meets or exceeds the typical purity of simpler 2,4-dichlorophenethylamine analogs, while being synthetically less complex and presumably more cost-effective than the advanced drug-like analogs GW-842166X and rimonabant.

Commercial Purity
Specification review
≥98% (LeYan)
Reported purity supports screening reproducibility; cost-context favorable
vs. 95% for simpler analog; ≥99% for GW-842166X (higher cost)
Chemical sourcing Purity benchmarking Procurement due diligence

1-(2,4-Dichlorophenyl)-N-((tetrahydro-2H-pyran-4-yl)methyl)ethan-1-amine – Application Scenarios


CNS-Penetrant Lead Generation with Optimized Properties

For medicinal chemistry programs targeting CNS receptors where the 2,4-dichlorophenyl group is a validated recognition motif (e.g., CB1, CB2, TRPV1), this compound offers a logP of 4.42 and tPSA of 25 Ų—values consistent with favorable brain penetration [1]. Compared to simpler 2,4-dichlorophenethylamine fragments (logP ~2.7) that may lack sufficient lipophilicity for CNS partitioning, or drug-sized analogs like rimonabant (logP > 5.9) that risk excessive tissue sequestration and phospholipidosis, the target compound occupies a balanced property window . Its chiral center enables enantioselective SAR exploration, while its single HBD and HBA minimize desolvation penalties during blood-brain barrier transit [2].

Fragment-to-Lead Elaboration Platform

With a molecular weight of 288.2 Da and 18 heavy atoms, the compound meets Oprea lead-likeness criteria and approaches Congreve Rule of 3 thresholds [1]. This positions it as a privileged scaffold for fragment growing or linking strategies. The secondary amine and tetrahydropyran ether oxygen provide synthetic handles for further derivatization (e.g., N-alkylation, reductive amination, or ether-directed C–H functionalization) . In contrast, the simpler 1-(2,4-dichlorophenyl)ethanamine (MW 190.07) requires more extensive synthetic elaboration to reach lead-like property space, while GW-842166X (MW 449.3) already exceeds conventional lead size limits, leaving limited room for property-preserving optimization [2].

Chiral Chromatography and Enantioselective Synthesis

The compound's single stereogenic center at the carbon linking the 2,4-dichlorophenyl ring and the methyl group provides a defined challenge for chiral separation method development [1]. Unlike the achiral 2-(2,4-dichlorophenyl)ethanamine (CAS 52516-13-9) or GW-842166X, which lack stereocenters on their 2,4-dichlorophenyl linkage, this compound enables systematic evaluation of chiral stationary phases, mobile phase conditions, and enantiomeric excess determination protocols relevant to the broader class of α-substituted 2,4-dichlorobenzylamines . The commercial availability at ≥98% purity supports reproducible analytical method validation [2].

Pharmacophore Mapping Across GPCR Subtypes

The compound serves as a structurally simplified surrogate for pharmacophore mapping studies aimed at dissecting the contribution of the tetrahydropyran ether oxygen and the chiral ethanamine linker to receptor recognition, independent of the amide, pyrazole, or pyrimidine functionalities present in GW-842166X and rimonabant [1]. Its reduced complexity (5 rotatable bonds vs. 7 for GW-842166X; 1 HBD/HBA vs. ≥2/4 for drug-like analogs) reduces the conformational search space in docking and molecular dynamics simulations, potentially yielding cleaner structure-activity relationship interpretations [2].

Application
Selection Property
Validation Focus
CNS-penetrant lead generation
Predicted logP/tPSA window
Brain penetration assay validation
Fragment-to-lead elaboration
Lead-like MW and atom count
Synthetic derivatization assessment
Chiral method development
Single stereogenic center
Enantioselective separation optimization
GPCR pharmacophore mapping
Reduced complexity scaffold
Subtype selectivity screening studies
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